Cas no 24589-99-9 (Methyl 3-formyl-4-hydroxybenzoate)

• Product Name: Methyl 3-formyl-4-hydroxybenzoate
• CAS No: 24589-99-9
• MF: C₉H₈O₄
• MW: 180.157423019409
• MDL: MFCD01661473
• CID: 259782
• PubChem ID: 329760559
• Update Time: 2025-05-23

Methyl 3-formyl-4-hydroxybenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-formyl-4-hydroxybenzoate
• 3-FORMYL-4-HYDROXY-BENZOIC ACID METHYL ESTER
• Benzoic acid,3-formyl-4-hydroxy-, methyl ester
• 2-hydroxy-5-methoxycarbonylbenzaldehyde
• 4-Hydroxyisophthalaldehyde acid methyl ester
• 5-carbomethoxy-2-hydroxybenzaldehyde
• 5-Carbomethoxysalicylaldehyde
• methyl 3-formyl-4-hydroxy-benzoate
• Methyl 4-hydroxyisophthalaldehydate
• 3-Formyl-4-hydroxybenzoesäure-methylester
• Benzoic acid, 3-formyl-4-hydroxy-, methyl ester
• 5-(METHOXYCARBONYL)SALICYLALDEHYDE
• Isophthalaldehydic acid, 4-hydroxy-, methyl ester (6CI,8CI)
• 3-Formyl-4-hydroxybenzoic acid methyl ester
• SCH
• ADSJCWKOKYOJSZ-UHFFFAOYSA-N
• EN300-65384
• AM20030445
• AC-24318
• 3-Formyl-4-hydroxybenzoesaure-methylester
• CL8555
• SCHEMBL310771
• 24589-99-9
• SY064893
• methyl 3-formyl4-hydroxybenzoate
• EX-A3119
• 4-10-00-03622 (Beilstein Handbook Reference)
• Z1020694370
• AKOS015890844
• Q-102836
• DTXSID90179335
• FT-0660134
• CS-0000056
• MFCD01661473
• Isophthalaldehydic acid, 4-hydroxy-, methyl ester
• BRN 1426212
• PS-5864
• A877866
• Methyl 3-formyl-4-hydroxybenzoate, 97%
• DTXCID20101826
• STL185214
• 3-Formyl-4-hydroxy-benzoic Acid Methyl Ester; 4-Hydroxy-Isophthalaldehydic Acid Methyl Ester; 5-(Methoxycarbonyl)salicylaldehyde; 5-Carbomethoxysalicylaldehyde

• MDL： MFCD01661473
• Inchi： 1S/C9H8O4/c1-13-9(12)6-2-3-8(11)7(4-6)5-10/h2-5,11H,1H3
• InChI Key： ADSJCWKOKYOJSZ-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC(=C(C=O)C=1)O)=O
• BRN： 1426212

Computed Properties

• Exact Mass: 180.04200
• Monoisotopic Mass: 180.04225873g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.6
• XLogP3: 1.4

Experimental Properties

• Color/Form: No data available
• Melting Point: 80-84 °C
• Boiling Point: 299.3±25.0 °C at 760 mmHg
• Flash Point: 120.5±16.7 °C
• PSA: 63.60000
• LogP: 0.99130

Methyl 3-formyl-4-hydroxybenzoate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302,H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-36/37/38
• Safety Instruction： S26
• RTECS：DH1421520
• Hazardous Material Identification：
• Risk Phrases：R22
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Methyl 3-formyl-4-hydroxybenzoate

Recent Advances in the Application of Methyl 3-formyl-4-hydroxybenzoate (CAS: 24589-99-9) in Chemical Biology and Pharmaceutical Research

Methyl 3-formyl-4-hydroxybenzoate (CAS: 24589-99-9) is a key intermediate in the synthesis of various bioactive compounds, particularly in the fields of chemical biology and pharmaceutical research. Recent studies have highlighted its versatility as a building block for the development of novel therapeutic agents, including antimicrobial, anti-inflammatory, and anticancer compounds. This research brief aims to provide an overview of the latest advancements involving this compound, focusing on its synthetic applications, biological activities, and potential therapeutic benefits.

One of the most significant developments in the use of Methyl 3-formyl-4-hydroxybenzoate is its role in the synthesis of Schiff base derivatives. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that Schiff bases derived from this compound exhibit potent antimicrobial activity against a range of Gram-positive and Gram-negative bacteria. The study also revealed that these derivatives possess low cytotoxicity, making them promising candidates for further drug development. The researchers employed a combination of spectroscopic techniques and molecular docking studies to elucidate the mechanism of action, which was found to involve disruption of bacterial cell wall synthesis.

In addition to its antimicrobial properties, Methyl 3-formyl-4-hydroxybenzoate has been investigated for its potential anti-inflammatory effects. A recent European Journal of Pharmacology article reported that derivatives of this compound significantly inhibited the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. The study utilized a lipopolysaccharide (LPS)-induced inflammation model in macrophages, and the results suggested that the compound's anti-inflammatory activity is mediated through the suppression of NF-κB signaling pathways. These findings open new avenues for the development of anti-inflammatory drugs with improved efficacy and safety profiles.

Another area of growing interest is the application of Methyl 3-formyl-4-hydroxybenzoate in cancer research. A 2024 study in Bioorganic & Medicinal Chemistry Letters explored the compound's potential as a scaffold for designing novel anticancer agents. The researchers synthesized a series of analogs and evaluated their cytotoxicity against various cancer cell lines. One analog, in particular, showed selective activity against breast cancer cells (MCF-7) with an IC50 value of 2.3 μM, while exhibiting minimal toxicity toward normal cells. Further mechanistic studies indicated that this analog induces apoptosis via the mitochondrial pathway, highlighting its potential as a targeted therapy for breast cancer.

The synthetic versatility of Methyl 3-formyl-4-hydroxybenzoate has also been leveraged in the development of fluorescent probes for biological imaging. A recent ACS Chemical Biology publication described the design of a turn-on fluorescent probe based on this compound for the detection of reactive oxygen species (ROS) in live cells. The probe demonstrated high selectivity and sensitivity toward ROS, enabling real-time monitoring of oxidative stress in cellular models of neurodegenerative diseases. This innovation holds promise for advancing our understanding of ROS-related pathologies and evaluating the efficacy of antioxidant therapies.

In conclusion, Methyl 3-formyl-4-hydroxybenzoate (CAS: 24589-99-9) continues to be a valuable tool in chemical biology and pharmaceutical research. Its diverse applications—ranging from antimicrobial and anti-inflammatory agents to anticancer drugs and fluorescent probes—underscore its importance in modern drug discovery and development. Future research should focus on optimizing the pharmacokinetic properties of its derivatives and exploring their therapeutic potential in preclinical and clinical settings. The ongoing advancements in this field are expected to yield novel treatments for a wide range of diseases, further solidifying the compound's role in biomedical science.